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Compound of Interest

Compound Name:
Bis(2-cyanoethyl)

diisopropylphosphoramidite

Cat. No.: B043480 Get Quote

Technical Guide: Safe Handling of Bis(2-
cyanoethyl) diisopropylphosphoramidite
For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety information, handling protocols, and technical data for

Bis(2-cyanoethyl) diisopropylphosphoramidite (CAS 102690-88-0), a key reagent in

oligonucleotide synthesis. Adherence to these guidelines is critical to ensure personnel safety

and maintain reagent integrity.

Chemical Identification and Properties
Proper identification and understanding of the chemical's physical properties are foundational

to its safe handling.
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Identifier Value

Chemical Name
3-[2-cyanoethoxy-[di(propan-2-

yl)amino]phosphanyl]oxypropanenitrile

Synonyms

Bis(2-cyanoethoxy)

(diisopropylamino)phosphine, Bis(2-cyanoethyl)

N,N-diisopropylphosphoramidite[1][2][3]

CAS Number 102690-88-0[1][2][3]

Molecular Formula C₁₂H₂₂N₃O₂P[4]

Molecular Weight 271.30 g/mol [1][2][3]

Physical & Chemical Properties Value

Form Liquid[1][2][3]

Density 1.039 g/mL at 25 °C[1][5]

Flash Point 73.9 °C (165.0 °F)[1][2]

Refractive Index n20/D 1.465[1][5]

Storage Temperature −20°C[1][2][3]

Hazard Identification and GHS Classification
This reagent is classified as acutely toxic and an irritant. Understanding these hazards is the

first step in risk mitigation. The signal word for this chemical is Danger.[1][2][3]

Hazard Class GHS Code Description

Acute Toxicity (Oral, Dermal,

Inhalation)
H301+H311+H331

Toxic if swallowed, in contact

with skin or if inhaled.[1][4]

Skin Corrosion/Irritation H315 Causes skin irritation.[4]

Serious Eye Damage/Eye

Irritation
H319

Causes serious eye irritation.

[4]
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Precautionary and First-Aid Measures
Strict adherence to prescribed precautionary statements and immediate access to first-aid

protocols are mandatory when working with this compound.

Precautionary Statements (P-Statements)
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Type Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[4][6]

P264
Wash hands and exposed skin

thoroughly after handling.[4]

P270
Do not eat, drink or smoke

when using this product.[4]

P271
Use only outdoors or in a well-

ventilated area.[4]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[4][6]

Response P301+P310

IF SWALLOWED: Immediately

call a POISON

CENTER/doctor.[1][4]

P302+P352
IF ON SKIN: Wash with plenty

of water.[4]

P311
Call a POISON

CENTER/doctor.[4]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[1][4]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][4]

P321

Specific treatment (see

supplemental first aid

instruction on this label).[4]
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P330 Rinse mouth.[4]

Storage P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.[4]

P405 Store locked up.[4]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.

First-Aid Measures
Exposure Route Protocol

General Advice
Consult a physician immediately. Show the

safety data sheet to the doctor in attendance.[6]

If Inhaled
Move person into fresh air. If not breathing, give

artificial respiration. Consult a physician.[6]

In Case of Skin Contact

Take off immediately all contaminated clothing.

Wash off with soap and plenty of water. Take

victim immediately to hospital. Consult a

physician.[4][6]

In Case of Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[6]

If Swallowed

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[6]

Experimental Protocols and Workflows
Bis(2-cyanoethyl) diisopropylphosphoramidite is primarily used as a phosphitylating

reagent in the synthesis of oligonucleotides. Its high reactivity and sensitivity to moisture

necessitate careful handling under an inert atmosphere.
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General Handling and Storage Protocol
Storage: Store in a cool, dry, and well-ventilated place at the recommended temperature of

-20°C.[1][2][3] Keep container tightly closed and sealed until use. Handle under an inert gas

like nitrogen or argon and protect from moisture.[6]

Engineering Controls: Work must be conducted in a chemical fume hood or a glove box to

avoid inhalation of vapors and to maintain an inert atmosphere.[6] Ensure safety showers

and eyewash stations are readily accessible.

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), a

lab coat, and tight-sealing safety goggles or a face shield.[4]

Dispensing: Use dry, inert gas techniques (e.g., with a Schlenk line or in a glovebox) to

transfer the liquid reagent. Use clean, dry syringes and needles. The Sure/Seal™ packaging

system is designed for this purpose.

Workflow for Reagent Preparation and Use
The following diagram outlines a typical workflow for safely handling the reagent from storage

to use in an automated oligonucleotide synthesizer, emphasizing critical safety and quality

control checkpoints.
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Preparation Phase

Handling & Use Phase

Post-Use & Disposal Phase

1. Retrieve Reagent
from -20°C Storage

2. Equilibrate to Room Temp
in Desiccator

Prevent Condensation

3. Transfer to Inert Atmosphere
(Glovebox / Fume Hood)

Maintain Inertness

5. Dispense Reagent via
Dry Syringe Technique

10. Return Stock Reagent
to -20°C Storage

Reseal Tightly

4. Prepare Anhydrous Solvent
(e.g., Acetonitrile)

6. Dilute to Target
Concentration

Under Argon/N2

7. Install on DNA/RNA
Synthesizer

8. Quench Excess Reagent
& Clean Glassware

After Synthesis Run

9. Dispose of Contaminated
Waste in Labeled Container

Click to download full resolution via product page

Fig 1. Safe Handling Workflow for Phosphoramidite Reagent
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Chemical Incompatibility and Hazardous Reactions
To prevent hazardous reactions, it is critical to avoid contact between Bis(2-cyanoethyl)
diisopropylphosphoramidite and incompatible materials. Phosphoramidites are sensitive to

moisture and can hydrolyze. They are incompatible with strong acids, bases, and oxidizing

agents.[1][4] Hazardous decomposition products upon combustion include carbon oxides,

nitrogen oxides (NOx), and oxides of phosphorus.[4]

The following diagram illustrates the key incompatibilities and potential hazardous outcomes.

Bis(2-cyanoethyl)
diisopropylphosphoramidite

Hydrolysis &
Loss of Reactivity

Reacts with

Vigorous / Exothermic
Reaction

Reacts with

Fire / Explosion

Reacts with

Moisture / Water Strong AcidsStrong Oxidizing Agents Strong Bases

Click to download full resolution via product page

Fig 2. Chemical Incompatibility Relationship Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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